Cas no 252893-52-0 (1-(3-Methoxyphenyl)prop-2-yn-1-one)
252893-52-0 structure
Product Name:1-(3-Methoxyphenyl)prop-2-yn-1-one
CAS No:252893-52-0
MF:C10H8O2
MW:160.169322967529
CID:1019681
Update Time:2023-08-02
1-(3-Methoxyphenyl)prop-2-yn-1-one Chemical and Physical Properties
Names and Identifiers
-
- 2-Propyn-1-one,1-(3-methoxyphenyl)-(9CI)
- 1-(3-methoxyphenyl)prop-2-yn-1-one
- 1-(3-Methoxyphenyl)-2-propyne-1-one
- 1-(3-Methoxyphenyl)prop-2-yn-1-one
-
- Inchi: 1S/C10H8O2/c1-3-10(11)8-5-4-6-9(7-8)12-2/h1,4-7H,2H3
- InChI Key: XFEQCKSILXQBPL-UHFFFAOYSA-N
- SMILES: O(C)C1=CC=CC(C(C#C)=O)=C1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 211
- XLogP3: 2.3
- Topological Polar Surface Area: 26.3
1-(3-Methoxyphenyl)prop-2-yn-1-one Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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